Cas no 6918-15-6 (dipyridin-4-ylmethanone)

dipyridin-4-ylmethanone Properties

Names and Identifiers

• Di(pyridin-4-yl)methanone
• dipyridin-4-ylMethanone
• Methanone, di-4-pyridinyl-
• 4,4'-dipyridylketone
• dipyridin-4-ylmethanone(SALTDATA: FREE)
• Methanone,di-4-pyridinyl
• Bis(4-pyridyl) ketone
• Dipyridin-4-ylmethanone, AldrichCPR
• SCHEMBL725064
• MFCD00832238
• DTXSID20484767
• 4-pyridyl ketone
• AKOS006343467
• di-(4-pyridyl)ketone
• AS-58636
• CS-0188406
• Di-4-pyridinylmethanone
• Di(4-pyridinyl)methanone
• Dipyridin-4-ylmethanone, >=95%
• CLAOXGJAXHTMPM-UHFFFAOYSA-N
• 6918-15-6
• 4-(PYRIDINE-4-CARBONYL)PYRIDINE
• E78292
• A903017
• DB-351214
• AE-562/12222936
• +Expand

• MDL： MFCD00832238
• InChIKey： CLAOXGJAXHTMPM-UHFFFAOYSA-N
• Inchi： 1S/C11H8N2O/c14-11(9-1-5-12-6-2-9)10-3-7-13-8-4-10/h1-8H
• SMILES： O=C(C1C=CN=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 184.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.063662883g/mol
• Heavy Atom Count: 14
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• LogP: 1.70760
• PSA: 42.85000
• Refractive Index: 1.594
• Boiling Point: 346.381°C at 760 mmHg
• Melting Point: 142 °C
• Flash Point: 167.39°C
• Density: 1.196

dipyridin-4-ylmethanone Security Information

• Symbol: GHS07
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Risk Phrases： 22
• Signal Word：Warning

dipyridin-4-ylmethanone Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%